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Compound of Interest

Compound Name: 1,3-Dimethylurea

Cat. No.: B165225

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the use of 1,3-Dimethylurea, including personal protective
equipment (PPE) recommendations, operational handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling 1,3-Dimethylurea, the use of appropriate personal protective equipment is
crucial to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Protection Type

Recommended Equipment

Specifications & Remarks

Eye/Face Protection

Safety goggles or glasses

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves

Full Contact: Nitrile rubber,
minimum layer thickness: 0.11
mm, breakthrough time: 480
min.[2][3] Splash Contact:
Nitrile rubber, minimum layer
thickness: 0.11 mm,
breakthrough time: 480 min.[3]
Always wash and dry hands
after handling.[2][3][4]

Body Protection

Protective clothing

Choose body protection in
relation to its type, to the
concentration and amount of
dangerous substances, and to

the specific workplace.[1]

Respiratory Protection

Particulate filter respirator

Required when breathable
aerosols or dust are formed.[5]
[6] A dust mask type N95 (US)
is a suitable option.[7] Not
required if dusts are not
generated.[1][2][3][4]

Operational Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 1,3-

Dimethylurea and the safety of the laboratory environment.

Handling:

¢ Handle in accordance with good industrial hygiene and safety practices.[1][2]
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Avoid the formation of dust and aerosols.[1][5]

Use local exhaust ventilation where dust is formed.[6]

Do not eat, drink, or smoke when using this product.[6][8]

Wash hands before breaks and at the end of the workday.[1][2][3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][3][9]

Keep containers tightly closed.[1][2][3][9]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[9]

Store away from incompatible materials such as strong oxidizing agents and nitrites.[5][9][10]

Spill Management and Disposal Plan

In the event of a spill or for the disposal of waste material, the following procedures should be
followed to mitigate environmental contamination and ensure compliance with safety
regulations.

Spill Response:
o Evacuate and Secure: Evacuate personnel from the immediate area.
o Personal Protection: Wear appropriate personal protective equipment as outlined above.[11]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1][2][9]

e Clean-up:

o For solid spills, moisten with water to prevent dusting.[6][12]
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o Sweep or shovel the material into a suitable, closed container for disposal.[1][2][3][6] Avoid
generating dust.[11]

o Use an inert absorbent material for liquid spills.[9]

» Decontamination: Wash all contaminated surfaces with a soap and water solution.[12]
Disposal:

e Product: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[9]

o Contaminated Packaging: Dispose of as unused product.[9]

e Environmental Precautions: Discharge into the environment must be avoided.[9] Improper
disposal can lead to soil and water contamination.[13]

Emergency First Aid Procedures
In case of exposure to 1,3-Dimethylurea, follow these first aid measures:

» After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.
Consult a physician.[14]

 In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2][3][4]
[14]

e In Case of Eye Contact: Flush eyes with water as a precaution.[2][3][4][14]

 If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[1][2][3][4][14]

Chemical Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 1,3-
Dimethylurea.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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